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Compound of Interest

Compound Name: Prenyl salicylate

Cat. No.: B1220626

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two key fragrance ingredients: Prenyl
Salicylate and Benzyl Salicylate. The information is curated for a scientific audience to
facilitate an objective evaluation of their properties and performance in fragrance formulations.
This comparison is based on available physicochemical data, olfactory profiles, and
established performance characteristics.

Physicochemical and Olfactory Properties

A summary of the key physicochemical and olfactory properties of Prenyl Salicylate and
Benzyl Salicylate is presented below. These parameters are crucial in understanding their
behavior and contribution to a fragrance formulation.
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Property

Prenyl Salicylate

Benzyl Salicylate

Molecular Formula

C12H1403][1]

C14H1203[2][3][4]

Molecular Weight 206.24 g/mol [5] 228.247 g/mol [3]
Colorless to pale yellow ] o
Appearance o Colorless viscous liquid[2][7]
liquid[1][6]
Boiling Point 370 °C[1][6] 318 °C[3] - 335 °C[2]
Melting Point 113 °C[1][6] 24 10 25 °C[3]
Flash Point 67.78 °C[1][6] 180 °C[2]

Vapor Pressure

0.000457 mmHg @ 25 °C
(est.)[8]

<0.0013 hPa @ 20°C[9]

Soluble in alcohol; Water:

Soluble in ethanol and most

oils; slightly soluble in

Solubility propylene glycol; insoluble in
26.51 mg/L @ 25 °C (est.)[8] ) ) ) )
glycerin; practically insoluble in
water.[7]
) Faint, sweet, floral, slightly
Floral-balsamic, sweet, herbal, ) ]
] ) ) balsamic, and sometimes
Odor Profile with slightly woody, green, and

metallic nuances.[6][8][10][11]

described as musky.[3][7][12]
[13][14]

Substantivity on Blotter

192 hours[8]

> 400 hours[15]

Fragrance Performance and Application

Both Prenyl Salicylate and Benzyl Salicylate are valued in perfumery for their contribution to

floral and balsamic fragrance profiles. Their performance characteristics, however, exhibit some

distinctions.

Prenyl Salicylate is recognized for its ability to impart warmth, diffusion, and longevity to floral

and amber compositions.[10] It is particularly effective in enhancing jasmine, ylang-ylang, and

muguet notes.[10] Its stability is noted as good in a variety of product bases including lotions,

shampoos, soaps, and detergents, although it is poor in bleach.[1][6]
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Benzyl Salicylate is a versatile and widely used fragrance ingredient known for its blending and
fixative properties.[12][14][15] It provides a mild, floral background and is a key component in
many classic floral fragrances such as carnation and wallflower.[6][12] It also functions as a UV
absorber, which can help stabilize fragrance formulations.[14][16] Some individuals may have
difficulty perceiving the odor of Benzyl Salicylate.[7][12][15]

While direct, quantitative comparative studies on the performance of Prenyl Salicylate and
Benzyl Salicylate are not readily available in the public domain, a qualitative comparison based
on their known characteristics can be made:

o Odor Complexity: Prenyl Salicylate appears to have a more complex odor profile with green
and metallic nuances, while Benzyl Salicylate offers a softer, more classically floral-balsamic
scent.[8][10][11]

o Performance Enhancement: Prenyl Salicylate is often highlighted for its ability to enhance
diffusion and add a "blooming" effect to fragrances.[10] Benzyl Salicylate is more traditionally
recognized for its role as a blender and fixative, contributing to the overall longevity of a
scent.[15]

o Application Stability: Both molecules show good stability in many common consumer product
bases, making them suitable for a wide range of applications.[1][6]

Safety and Regulatory Status

Prenyl Salicylate: Information on the regulatory status from bodies like IFRA and RIFM is less
detailed in the provided search results. It is noted to be irritating to skin and eyes, and standard
safety precautions for handling chemicals are recommended.[6]

Benzyl Salicylate: The safety of Benzyl Salicylate has been extensively evaluated by the
Research Institute for Fragrance Materials (RIFM) and the International Fragrance Association
(IFRA). It is classified as a weak skin sensitizer, and as a result, IFRA has established
concentration limits for its use in different product categories.[13][17] For example, the IFRA
Standards restrict its concentration in various cosmetic products.

Experimental Protocols
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To conduct a direct comparative performance analysis of Prenyl Salicylate and Benzyl
Salicylate, the following experimental protocols are recommended:

Substantivity (Longevity) Assessment

Objective: To quantify and compare the persistence of the odor of Prenyl Salicylate and
Benzyl Salicylate over time.

Methodology:

Preparation of Samples: Prepare solutions of Prenyl Salicylate and Benzyl Salicylate at a
standard concentration (e.g., 10% in ethanol).

Application: Apply a precise volume (e.g., 0.1 mL) of each solution to separate fragrance
blotters.

Evaluation: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24, 48, 72, and 192 hours), a
panel of trained sensory analysts evaluates the odor intensity of each blotter.

Data Analysis: The odor intensity is rated on a standardized scale (e.g., 0-5, where 0 is no
odor and 5 is a very strong odor). The data is then plotted to create an evaporation curve for
each substance, allowing for a direct comparison of their longeuvity.

Diffusion (Blooming) Analysis

Objective: To compare the rate at which Prenyl Salicylate and Benzyl Salicylate fragrances
emanate from a source.

Methodology:

Sample Preparation: Prepare fragrance solutions as described for the substantivity
assessment.

Diffusion Cell: Utilize a diffusion cell apparatus where the fragrance is applied to a substrate
at the bottom of the cell.

Headspace Analysis: At regular intervals, collect a sample of the headspace air above the
substrate using Solid Phase Microextraction (SPME).
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e Quantification: Analyze the collected headspace samples using Gas Chromatography-Mass
Spectrometry (GC-MS) to quantify the concentration of each salicylate in the air over time.

o Data Analysis: Plot the concentration in the headspace as a function of time to compare the
diffusion rates.

Fixation Efficacy Evaluation

Objective: To assess and compare the ability of Prenyl Salicylate and Benzyl Salicylate to
prolong the evaporation of more volatile fragrance ingredients.

Methodology:

» Selection of a Volatile Marker: Choose a highly volatile fragrance ingredient with a well-
defined odor (e.g., a citrus top note like d-limonene).

o Sample Preparation: Prepare three fragrance accords:
o Accord A: Volatile marker alone (e.g., 5% d-limonene in ethanol).

o Accord B: Volatile marker with Prenyl Salicylate (e.g., 5% d-limonene and 5% Prenyl
Salicylate in ethanol).

o Accord C: Volatile marker with Benzyl Salicylate (e.g., 5% d-limonene and 5% Benzyl
Salicylate in ethanol).

o Evaporation Study: Apply equal amounts of each accord to separate fragrance blotters and
monitor the odor intensity of the volatile marker over time using a trained sensory panel.

o Data Analysis: Compare the evaporation curves of the volatile marker in the presence of
each salicylate to the control (Accord A). A slower decay in odor intensity indicates a greater
fixative effect.

Diagrams
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Caption: Logical flow of experimental protocols for fragrance performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1220626#comparative-analysis-of-prenyl-salicylate-
and-benzyl-salicylate-in-fragrances]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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